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Cat. No.: B1169037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Chrome Blue K is an anionic azo dye recognized for its utility as a metal indicator in

analytical chemistry.[1][2] While its application in routine histological staining is not widely

documented, its properties as an acid dye suggest its potential for use in biological microscopy,

particularly as a counterstain for acidophilic tissue components.[3][4] Acid dyes, in an acidic

solution, carry a net negative charge and are used to stain basic cellular elements such as

cytoplasm, muscle, and collagen, which are positively charged under these conditions.[5][6]

The "Chrome" in its name also implies its potential use as a mordant dye, where a metal salt (a

mordant) is used to facilitate the binding of the dye to the tissue, enhancing the staining

intensity and stability.[7][8]

These application notes provide a theoretical framework and a generalized protocol for the

preparation and use of an Acid Chrome Blue K working solution for staining paraffin-

embedded tissue sections. The provided protocols are based on the general principles of acid

dye and mordant dye staining in histology and should be considered a starting point for

optimization in specific research applications.[5][9]

Physicochemical Properties of Acid Chrome Blue K

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1169037?utm_src=pdf-interest
https://www.benchchem.com/product/b1169037?utm_src=pdf-body
https://fiveable.me/key-terms/microbio/mordant
https://www.chembk.com/en/chem/Acid%20Chrome%20Blue%20K
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Core_Principles_of_Using_Acid_Blue_120_in_Microscopy.pdf
https://www.bocsci.com/acid-chrome-blue-k-cas-3270-25-5-item-66136.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Acid_Dyes_as_Counterstains_in_Histology.pdf
https://www.histology.leeds.ac.uk/what-is-histology/histological_stains.php
https://en.wikipedia.org/wiki/Mordant
https://www.protocolsonline.com/histology/dyes-and-stains/mordant/
https://www.benchchem.com/product/b1169037?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Acid_Dyes_as_Counterstains_in_Histology.pdf
https://www.stainsfile.com/wp-content/uploads/2022/09/differential-staining-with-acid-dyes.pdf
https://www.benchchem.com/product/b1169037?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Synonyms
Chrome Blue K, C.I. Mordant

Blue 31

CAS Number 3270-25-5

Molecular Formula C16H9N2Na3O12S3 [2]

Molecular Weight 586.4 g/mol [10]

Appearance
Reddish-brown or dark red

powder
[11]

Solubility Soluble in water [11]

Principle of Staining
The staining mechanism of Acid Chrome Blue K in biological tissues is predicated on

electrostatic interactions. In an acidic environment, the sulfonate groups of the dye are ionized,

conferring a negative charge to the dye molecules. Concurrently, the acidic conditions

protonate amino groups on tissue proteins, rendering them positively charged. This charge

attraction allows the anionic dye to bind to acidophilic (basic) tissue components, resulting in

their coloration.

As a potential mordant dye, a metal ion (e.g., chromium from a chrome alum solution) can be

used to form a coordination complex with the dye, which then binds firmly to the tissue.[7][8]

This typically results in a more robust and intense stain.

Experimental Protocols
Preparation of Reagents
Note: It is recommended to use analytical grade reagents and distilled or deionized water for

the preparation of all solutions.
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Solution/Reagent Composition Preparation Instructions

1% Acid Chrome Blue K Stock

Solution

Acid Chrome Blue K: 1

gDistilled Water: 100 mL

Dissolve 1 g of Acid Chrome

Blue K powder in 100 mL of

distilled water. Stir until fully

dissolved. Filter if necessary.

Store in a well-stoppered

bottle.

Acid Chrome Blue K Working

Solution (Acidic)

1% Acid Chrome Blue K Stock

Solution: 10 mLDistilled Water:

90 mLGlacial Acetic Acid: 1 mL

To 90 mL of distilled water, add

1 mL of glacial acetic acid and

mix. Then, add 10 mL of the

1% Acid Chrome Blue K stock

solution. The final pH should

be acidic.

5% Potassium Dichromate

Mordant Solution (Optional)

Potassium Dichromate

(K2Cr2O7): 5 gDistilled Water:

100 mL

Dissolve 5 g of potassium

dichromate in 100 mL of

distilled water. This solution

acts as a mordant to enhance

staining. Caution: Potassium

dichromate is toxic and a

carcinogen; handle with

appropriate safety precautions.

Harris' Hematoxylin
Commercially available or

prepared in-house.
For nuclear counterstaining.

1% Acid Alcohol
Hydrochloric Acid: 1 mL70%

Ethanol: 99 mL

Add 1 mL of concentrated

hydrochloric acid to 99 mL of

70% ethanol. Used for

differentiation of hematoxylin.

Scott's Tap Water Substitute

(Bluing Agent)

Magnesium Sulfate: 10

gSodium Bicarbonate: 2

gDistilled Water: 1 L

Dissolve the salts in distilled

water. Used for bluing the

hematoxylin.

Staining Protocol for Paraffin-Embedded Sections
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This protocol outlines the use of Acid Chrome Blue K as a counterstain following nuclear

staining with hematoxylin.

Deparaffinization and Rehydration:

Immerse slides in Xylene (2 changes of 5 minutes each).

Transfer to 100% Ethanol (2 changes of 3 minutes each).

Transfer to 95% Ethanol (2 minutes).

Transfer to 70% Ethanol (2 minutes).

Rinse in running tap water.

(Optional) Mordanting:

Immerse slides in 5% Potassium Dichromate solution for 5-10 minutes.

Wash thoroughly in running tap water.

Nuclear Staining:

Stain in Harris' Hematoxylin for 5-10 minutes.

Wash in running tap water.

Differentiate in 1% Acid Alcohol (a few quick dips).

Wash in running tap water.

Blue in Scott's Tap Water Substitute for 1-2 minutes.

Wash in running tap water.

Counterstaining with Acid Chrome Blue K:

Immerse slides in the Acid Chrome Blue K working solution for 2-5 minutes. (Staining

time should be optimized based on tissue type and desired intensity).
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Rinse briefly in distilled water.

Dehydration, Clearing, and Mounting:

Dehydrate through graded alcohols: 95% Ethanol (1 minute), 100% Ethanol (2 changes of

2 minutes each).

Clear in Xylene (2 changes of 5 minutes each).

Mount with a permanent mounting medium.

Expected Results
Nuclei: Blue/Purple (from Hematoxylin)

Cytoplasm, Muscle, Collagen: Shades of blue (from Acid Chrome Blue K)

Erythrocytes: May stain blue or remain unstained

Note: The final coloration and intensity will depend on the specific tissue, fixation method, and

optimization of the staining times.

Visualizations
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Experimental Workflow: Acid Chrome Blue K Staining
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Caption: General workflow for histological staining with Acid Chrome Blue K.
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Principle of Acid Dye Staining
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Caption: Electrostatic interaction between acid dye and tissue proteins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Acid Chrome Blue
K in Microscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169037#preparation-of-acid-chrome-blue-k-
working-solution-for-microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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